Cas no 89242-23-9 (3-Isoquinolinecarboxylic acid, 1-(2-fluorophenyl)-)

• Product Name: 3-Isoquinolinecarboxylic acid, 1-(2-fluorophenyl)-
• CAS No: 89242-23-9
• MF: C₁₆H₁₀FNO₂
• MW: 267.254507541656
• CID: 607119
• PubChem ID: 13272392
• Update Time: 2025-04-19

3-Isoquinolinecarboxylic acid, 1-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-(2-fluorophenyl)-
• 1-(2-fluorophenyl)isoquinoline-3-carboxylic acid
• SCHEMBL117174
• DTXSID50533732
• 89242-23-9
• VYIZWAUOXVCBBY-UHFFFAOYSA-N
• 1-(2-fluorophenyl) isoquinoline-3-carboxylic acid

• Inchi： 1S/C16H10FNO2/c17-13-8-4-3-7-12(13)15-11-6-2-1-5-10(11)9-14(18-15)16(19)20/h1-9H,(H,19,20)
• InChI Key： VYIZWAUOXVCBBY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2C=CC=CC=2C=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 267.06955672g/mol
• Monoisotopic Mass: 267.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2Ų